6-(2,3-Dihydro-1,4-benzodioxin-3-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-3-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14N4O3S/c1-2-6-12(7-3-1)23-11-16-19-20-18-22(16)21-17(26-18)15-10-24-13-8-4-5-9-14(13)25-15/h1-9,15H,10-11H2
• InChI Key: VZTALPISVQFMIG-UHFFFAOYSA-N
• SMILES: C1C(OC2=CC=CC=C2O1)C3=NN4C(=NN=C4S3)COC5=CC=CC=C5

Description

6-(2,3-Dihydro-1,4-benzodioxin-3-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Scientific Research Applications

Antimicrobial Activity

• Triazolothiadiazoles, including derivatives like 6-(2,3-Dihydro-1,4-benzodioxin-3-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, have been synthesized and shown to exhibit significant antimicrobial activity. These compounds have demonstrated effectiveness against various bacterial strains such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, and fungal strains like Candida albicans, Aspergillus niger, Aspergillus flavus, Monascus purpureus, and Penicillium citrinum. The structures of these compounds were characterized by elemental analysis, IR, 1H NMR, 13C NMR, and mass spectroscopic studies (Badr & Barwa, 2011); (Gilani et al., 2011); (Habib et al., 1997).

Anticancer Activity

• These compounds have also shown potential in anticancer research. Studies indicate that certain triazolothiadiazole derivatives exhibit inhibitory activity against various cancer cell lines, including HepG-2 (liver cancer), A549-1 (lung cancer), and 231-2 (breast cancer). This suggests their potential use in the development of anticancer drugs (Ding & Li, 2011); (Chowrasia et al., 2017); (І. І. Мирко et al., 2021).

Anticonvulsant Activities

• Research has demonstrated that certain derivatives of triazolothiadiazole, including the specified compound, exhibit significant anticonvulsant activity. This suggests their potential as therapeutic agents in the treatment of seizure disorders (Deng et al., 2012).

Other Pharmacological Activities

• In addition to the above, these compounds have been studied for their potential anti-inflammatory and analgesic effects. Certain derivatives have shown activity comparable to standard drugs like ibuprofen, with lower ulcerogenic index and hepatotoxic effects, indicating their therapeutic potential in managing pain and inflammation (Amir et al., 2007); (Akhter et al., 2014).